Cas no 499796-72-4 (5-Chloropyridine-2-carbothioamide)

• Product Name: 5-Chloropyridine-2-carbothioamide
• CAS No: 499796-72-4
• MF: C₆H₅ClN₂S
• MW: 172.635298490524
• MDL: MFCD18259398
• CID: 1553288
• PubChem ID: 58742268
• Update Time: 2025-06-09

5-Chloropyridine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbothioamide, 5-chloro-
• 5-Chloropyridine-2-carbothioamide
• AKOS017515034
• SCHEMBL17969195
• BS-45355
• SY359621
• EN300-1599618
• MFCD18259398
• E74629
• 499796-72-4

• MDL： MFCD18259398
• Inchi： 1S/C6H5ClN2S/c7-4-1-2-5(6(8)10)9-3-4/h1-3H,(H2,8,10)
• InChI Key： FCXQEGCLAGPNPO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(N)=S)C=C1

Computed Properties

• Exact Mass: 171.98635
• Monoisotopic Mass: 171.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Chloropyridine-2-carbothioamide

Recent Advances in the Study of 5-Chloropyridine-2-carbothioamide (CAS: 499796-72-4)

5-Chloropyridine-2-carbothioamide (CAS: 499796-72-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for the synthesis of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the synthesis and optimization of 5-Chloropyridine-2-carbothioamide derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the thioamide moiety could significantly enhance the compound's binding affinity to target proteins, particularly those involved in bacterial cell wall synthesis. The study reported a series of derivatives with improved inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting potential for the development of new antibiotics.

In addition to its antimicrobial properties, 5-Chloropyridine-2-carbothioamide has also been investigated for its anticancer potential. A recent preprint on bioRxiv (2024) described the compound's ability to inhibit the activity of certain kinases involved in cancer cell proliferation. The researchers utilized a combination of molecular docking and in vitro assays to identify the most promising derivatives, which showed selective cytotoxicity against breast cancer cell lines while sparing normal cells. These findings underscore the compound's potential as a lead structure for the development of targeted cancer therapies.

Another notable study, published in ACS Chemical Biology (2023), explored the mechanistic basis of 5-Chloropyridine-2-carbothioamide's biological activity. Using X-ray crystallography and mass spectrometry, the researchers elucidated the compound's interaction with its molecular targets, revealing a unique binding mode that could be exploited for the design of more potent and selective inhibitors. This structural insight is expected to facilitate further optimization of the compound for therapeutic applications.

Despite these promising findings, challenges remain in the development of 5-Chloropyridine-2-carbothioamide-based therapeutics. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated bioactivity make it a compelling candidate for continued investigation. Future research directions may include the exploration of its applications in other disease areas, such as neurodegenerative disorders or inflammatory conditions, as well as the development of more efficient synthetic routes to facilitate large-scale production.

In conclusion, recent studies on 5-Chloropyridine-2-carbothioamide (CAS: 499796-72-4) have highlighted its potential as a valuable tool in drug discovery. Its unique chemical structure and diverse biological activities position it as a promising scaffold for the development of novel therapeutics. Continued research efforts are expected to further unravel its mechanisms of action and optimize its pharmacological properties, paving the way for potential clinical applications in the near future.